Cas no 1125-66-2 (4-Chloro-3-ethyl-5-methylphenol)

• Product Name: 4-Chloro-3-ethyl-5-methylphenol
• CAS No: 1125-66-2
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• CID: 237260
• PubChem ID: 246771
• Update Time: 2025-04-19

4-Chloro-3-ethyl-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-ethyl-5-methyl-phenol
• 4-chloro-3-ethyl-5-methylphenol
• 3-Aethyl-4-chlor-5-methyl-phenol
• 3-ethyl-4-chloro-5-methyl-phenol
• 4-Chlor-5-methyl-3-ethyl-phenol
• AC1L6IT5
• AC1Q2TCS
• AC1Q3L72
• AR-1G1632
• CTK0I4251
• NSC60263
• 4-Chloro-3-ethyl-5-methylphenol #
• Phenol, 4-chloro-3-ethyl-5-methyl-
• AKOS006274900
• DTXSID00289313
• 1125-66-2
• NSC-60263
• KOIPGHKKJDOUNZ-UHFFFAOYSA-N
• 4-Chloro-3-ethyl-5-methylphenol

• Inchi： 1S/C9H11ClO/c1-3-7-5-8(11)4-6(2)9(7)10/h4-5,11H,3H2,1-2H3
• InChI Key： KOIPGHKKJDOUNZ-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=CC=1CC)O

Computed Properties

• Exact Mass: 170.04993
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.0793 (rough estimate)
• Boiling Point: 241.51°C (rough estimate)
• Refractive Index: 1.5240 (estimate)
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols